5-methoxy-2-[(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-4-yl)oxy]pyrimidine

• IUPAC Name: 5-methoxy-2-[1-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C18H20F3N3O2/c1-25-15-10-22-17(23-11-15)26-14-6-8-24(9-7-14)12-13-4-2-3-5-16(13)18(19,20)21/h2-5,10-11,14H,6-9,12H2,1H3
• InChI Key: CNXLMQOTPGQRPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H20F3N3O2
• Molecular Weight: 367.4 g/mol

Description

“5-methoxy-2-[(1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-4-yl)oxy]pyrimidine” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. It also has a trifluoromethyl group attached to a phenyl ring, and a piperidinyl group, which is a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps and various reagents. For instance, pinacol boronic esters are often used as building blocks in organic synthesis. Protodeboronation, a process of removing a boron group from an organic compound, is a common step in the synthesis of complex organic compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The pyrimidine ring, a six-membered ring with two nitrogen atoms, is a key structural feature. The trifluoromethyl group attached to the phenyl ring and the piperidinyl group would add to the complexity of the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Protodeboronation is a common reaction in the synthesis of such compounds. Other reactions could involve the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the trifluoromethyl group could influence its polarity and solubility.

Scientific Research Applications

Suzuki-Miyaura Coupling

. . .

Synthesis of Aryl Derivatives

. .

Preparation of Pyrrolo[2,3-d]pyrimidine

. .

Nitration Reaction

. .

Development of Pyrazolo[3,4-b]pyridine Derivatives

. .

Inhibition of Collagen Synthesis

. .

Mechanism of Action

Biochemical Pathways

Based on its structure, it may be involved in various biochemical reactions, including those involving boronic esters .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors could include temperature, pH, and the presence of other compounds or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, properties, and potential applications. This could involve the development of new synthetic routes, investigation of its physical and chemical properties, and exploration of its potential uses in various fields.